Cas no 62090-19-1 (Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]-)

Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]- structure
62090-19-1 structure
Product Name:Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]-
CAS No:62090-19-1
MF:C13H11N3
MW:209.246542215347
CID:458556
PubChem ID:71390088
Update Time:2025-04-19

Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]-
    • 2-[3-amino-3-(4-methylphenyl)prop-2-enylidene]propanedinitrile
    • [3-Amino-3-(4-methylphenyl)prop-2-en-1-ylidene]propanedinitrile
    • 62090-19-1
    • DTXSID00812024
    • Inchi: 1S/C13H11N3/c1-10-2-5-12(6-3-10)13(16)7-4-11(8-14)9-15/h2-7H,16H2,1H3
    • InChI Key: YJQZOSYGKDJRPS-UHFFFAOYSA-N
    • SMILES: NC(=C/C=C(\C#N)/C#N)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 209.09543
  • Monoisotopic Mass: 209.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • PSA: 73.6
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